Cas no 1443349-42-5 ((3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol)

• Product Name: (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol
• CAS No: 1443349-42-5
• MF: C₁₂H₁₁Cl₂NO
• MW: 256.127841234207
• MDL: MFCD07775401
• CID: 5160665
• Update Time: 2026-03-04

(3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol

• MDL： MFCD07775401
• Inchi： 1S/C12H11Cl2NO/c1-15-4-2-3-11(15)12(16)8-5-9(13)7-10(14)6-8/h2-7,12,16H,1H3
• InChI Key： WWOCLUPNONGJDW-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC(Cl)=C1)(C1=CC=CN1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol

Introduction to (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol (CAS No. 1443349-42-5)

(3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol (CAS No. 1443349-42-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments associated with (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol.

Chemical Structure and Properties

(3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol is a chiral molecule with a molecular formula of C₁₃H₁₂Cl₂N₁O. The compound features a 3,5-dichlorophenyl group and a 1-methylpyrrole moiety connected through a methylene bridge. The presence of the chlorine atoms and the pyrrole ring imparts unique chemical and physical properties to the molecule. The compound is typically obtained as a white crystalline solid with a melting point ranging from 80 to 85°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dichloromethane.

The chiral nature of (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol makes it an interesting candidate for enantioselective synthesis and resolution studies. The enantiomers of this compound can exhibit different biological activities, which is crucial for drug development. Recent studies have focused on optimizing the synthesis of enantiopure forms of the compound using asymmetric catalysis techniques.

Synthesis Methods

The synthesis of (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol can be achieved through several routes, each with its own advantages and limitations. One common approach involves the reaction of 3,5-dichlorobenzaldehyde with 1-methylpyrrole in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method yields the desired product in moderate to good yields with high purity.

An alternative synthetic route involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to form the carbon-carbon bond between the phenyl and pyrrole moieties. This approach can provide better control over the stereochemistry of the product but may require more complex reaction conditions.

Biological Activities and Applications

(3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol has been extensively studied for its potential biological activities. One of the most notable applications is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The compound has shown promising antifungal and antibacterial properties, making it a valuable lead for developing new antimicrobial agents.

In addition to its antimicrobial activities, (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that the compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that further research into the anticancer properties of (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol could lead to the development of novel therapeutic strategies.

Recent Research Developments

The scientific community continues to explore new avenues for utilizing (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol. Recent studies have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. For example, researchers have developed prodrug forms of the compound that are activated under specific physiological conditions, thereby improving its therapeutic index.

In another line of research, scientists have investigated the use of nanotechnology to deliver (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol more effectively to target tissues. Nanoparticle formulations have shown promise in improving drug delivery efficiency and reducing systemic toxicity.

Safety Considerations

While (3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol holds significant potential for various applications, it is important to handle it with care due to its chemical properties. Proper safety protocols should be followed during synthesis and handling to prevent exposure to skin or inhalation. Additionally, environmental considerations should be taken into account when disposing of waste materials generated during synthesis.

Conclusion

(3,5-dichlorophenyl)-(1-methylpyrrol-2-yl)methanol (CAS No. 1443349-42-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely that new opportunities will emerge for its use in various therapeutic areas.